Tripetroselaidin
Tripetroselaidin
Tripetroselinin belongs to the class of organic compounds known as triacylglycerols. These are glycerides consisting of three fatty acid chains covalently bonded to a glycerol molecule through ester linkages. Tripetroselinin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Tripetroselinin has been found in human adipose tissue tissue, and has also been primarily detected in blood. Within the cell, tripetroselinin is primarily located in the membrane (predicted from logP) and adiposome. Outside of the human body, tripetroselinin can be found in herbs and spices. This makes tripetroselinin a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
35017-28-8
VCID:
VC0053356
InChI:
InChI=1S/C57H104O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-55(58)61-52-54(63-57(60)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)53-62-56(59)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h34-39,54H,4-33,40-53H2,1-3H3/b37-34+,38-35+,39-36+
SMILES:
CCCCCCCCCCCC=CCCCCC(=O)OCC(COC(=O)CCCCC=CCCCCCCCCCCC)OC(=O)CCCCC=CCCCCCCCCCCC
Molecular Formula:
C57H104O6
Molecular Weight:
885.4 g/mol
Tripetroselaidin
CAS No.: 35017-28-8
Reference Standards
VCID: VC0053356
Molecular Formula: C57H104O6
Molecular Weight: 885.4 g/mol
| CAS No. | 35017-28-8 |
|---|---|
| Product Name | Tripetroselaidin |
| Molecular Formula | C57H104O6 |
| Molecular Weight | 885.4 g/mol |
| IUPAC Name | 2,3-bis[[(E)-octadec-6-enoyl]oxy]propyl (E)-octadec-6-enoate |
| Standard InChI | InChI=1S/C57H104O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-55(58)61-52-54(63-57(60)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)53-62-56(59)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h34-39,54H,4-33,40-53H2,1-3H3/b37-34+,38-35+,39-36+ |
| Standard InChIKey | SEMJUQWPYRYUOY-GMHCBVOVSA-N |
| Isomeric SMILES | CCCCCCCCCCC/C=C/CCCCC(=O)OCC(OC(=O)CCCC/C=C/CCCCCCCCCCC)COC(=O)CCCC/C=C/CCCCCCCCCCC |
| SMILES | CCCCCCCCCCCC=CCCCCC(=O)OCC(COC(=O)CCCCC=CCCCCCCCCCCC)OC(=O)CCCCC=CCCCCCCCCCCC |
| Canonical SMILES | CCCCCCCCCCCC=CCCCCC(=O)OCC(COC(=O)CCCCC=CCCCCCCCCCCC)OC(=O)CCCCC=CCCCCCCCCCCC |
| Melting Point | 28°C |
| Physical Description | Solid |
| Description | Tripetroselinin belongs to the class of organic compounds known as triacylglycerols. These are glycerides consisting of three fatty acid chains covalently bonded to a glycerol molecule through ester linkages. Tripetroselinin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Tripetroselinin has been found in human adipose tissue tissue, and has also been primarily detected in blood. Within the cell, tripetroselinin is primarily located in the membrane (predicted from logP) and adiposome. Outside of the human body, tripetroselinin can be found in herbs and spices. This makes tripetroselinin a potential biomarker for the consumption of this food product. |
| Synonyms | (E,E,E)-6-Octadecenoic Acid 1,2,3-Propanetriyl Ester; Tri-trans-6-octadecenoin |
| PubChem Compound | 5810914 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume